Cdk5-IN-4

• Molecular Formula: C24H24FN5O3
• Molecular Weight: 449.5 g/mol
• InChI: InChI=1S/C24H24FN5O3/c25-17-8-4-7-16(11-17)18-9-10-26-23(28-18)29-19-13-32-22-20(14-33-21(19)22)30-24(31)27-12-15-5-2-1-3-6-15/h1-11,19-22H,12-14H2,(H,26,28,29)(H2,27,30,31)/t19-,20-,21?,22+/m0/s1
• InChIKey: PCEWQCYDXUANGQ-XHCKQOELSA-N

Standard CDK5 Type I inhibitors lack GSK-3 coverage; pan-CDK inducers cause toxic cell-cycle arrest. Cdk5-IN-4 is a synthetic Type II inhibitor binding DFG-out conformation. - **Dual CDK5/GSK-3β inhibition**: IC50s 9.8 µM (CDK5) and 4.0 µM (GSK-3β) for tau hyperphosphorylation models - **Neuron-safe profile**: Weak CDK2 inhibition (IC50 6.24 µM) enables 48-72 hr chronic paradigms without S-phase toxicity - **GBM research validated**: Differentiate CDK5-driven migration from CDK9 transcription at 1-5 µM concentrations Available for R&D; shipped globally.

Cdk5-IN-4: Type II Kinase Inhibitor for Glioblastoma and Neurodegeneration

Cdk5-IN-4 (CAS 1212711-91-5) is a synthetically derived, potent type II multikinase inhibitor that primarily targets Cyclin-Dependent Kinase 5 (CDK5) with a reported enzymatic IC50 of 9.8 μM . Unlike classical ATP-competitive type I inhibitors, Cdk5-IN-4 binds to the DFG-out inactive conformation of the kinase, conferring a distinct selectivity profile that extends to the pharmacological inhibition of Glycogen Synthase Kinase 3 alpha and beta (GSK-3α/β), CDK9, and CDK2 across low micromolar to sub-micromolar ranges . Its application has been specifically noted in the context of glioblastoma multiforme (GBM) research, placing it at the intersection of oncology and kinase signaling therapeutics .

Type II CDK5/GSK-3 pathway inhibition study fit

DFG-out binding may support distinct selectivity profiling

Neuronal signaling research models

Why Pan-CDK Inhibitors Cannot Replace Cdk5-IN-4 in GSK-3 Pathology

The assumption that broad-spectrum pan-CDK inhibitors (e.g., Dinaciclib, Roscovitine) or highly selective Type I CDK5 inhibitors can replicate the functional outcomes of Cdk5-IN-4 is mechanistically flawed. Cdk5-IN-4 is a Type II inhibitor that stabilizes the DFG-out inactive kinase conformation, resulting in a unique polypharmacology fingerprint that potently inhibits GSK-3α (IC50 0.98 μM) and GSK-3β (IC50 4.00 μM) in addition to CDK5 . Standard Type I CDK5 inhibitors often exhibit significantly weaker or negligible activity against GSK-3 isoforms, while non-specific pan-CDK inhibitors typically induce potent cell-cycle arrest (via CDK1/2/9 inhibition), leading to confounding cytotoxicity that obscures CDK5-specific biological readouts in post-mitotic neuronal contexts . This dual CDK5/GSK-3 inhibition profile is critical for accurately modeling pathological hyperphosphorylation without introducing off-target proliferative blockade, making direct substitution scientifically invalid for CNS or glioblastoma studies .

Pan-CDK inhibitor May introduce confounding cell-cycle arrest that obscures CDK5-specific neuronal readouts.

Type I CDK5 inhibitor Often lacks GSK-3 coverage, limiting tau hyperphosphorylation model relevance.

GSK-3-selective inhibitor Does not engage CDK5; may alter interpretation of CDK5/GSK-3 crosstalk.

Cdk5-IN-4 Selectivity and Potency Comparison Guide

Type II Binding and GSK-3 Polypharmacology vs. Type I CDK5 Inhibitors

Cdk5-IN-4 is a definitive Type II kinase inhibitor targeting the DFG-out inactive conformation, whereas commonly compared CDK5 inhibitors like NU6140 are Type I inhibitors targeting the DFG-in active conformation . This mechanistic distinction translates into a divergent selectivity profile: Cdk5-IN-4 exhibits sub-micromolar to low micromolar inhibitory activity against GSK-3α (IC50 0.98 μM) and GSK-3β (IC50 4.00 μM), kinases critically involved in tau hyperphosphorylation . In contrast, Type I CDK5 inhibitor NU6140 (IC50 0.41 μM for CDK2) shows no reported GSK-3 activity, with its selectivity primarily restricted to CDK2 over other CDKs .

Binding Mode & GSK-3 Coverage

Cross-study comparable

Cdk5-IN-4: GSK-3α IC50 0.98 μM, GSK-3β 4.00 μM; NU6140: no GSK-3 activity

Type II profile may support dual CDK5/GSK-3 pathway studies.

GSK-3 coverage absent in Type I comparator; reported IC50 context.

Evidence Dimension	Kinase Inhibition Profile (IC50)
Target Compound Data	CDK5: 9.8 μM; GSK-3α: 0.98 μM; GSK-3β: 4.00 μM; CDK9: 1.76 μM; CDK2: 6.24 μM
Comparator Or Baseline	NU6140 (Type-I CDK Inhibitor): CDK2-Cyclin A IC50 0.41 μM; 10-36 fold selectivity over other CDKs; no reported GSK-3 inhibition
Quantified Difference	Cdk5-IN-4 uniquely adds GSK-3α (0.98 μM) and GSK-3β (4.00 μM) inhibitory activity, completely absent in the NU6140 profile
Conditions	In vitro enzymatic inhibition assays (Z'-LYTE or similar); IC50 values represent biochemical inhibition of isolated recombinant kinases

Why This Matters

For research models requiring simultaneous CDK5 and GSK-3 pathway suppression (e.g., tauopathy models), Cdk5-IN-4 eliminates the need for dual-inhibitor cocktails, reducing experimental complexity and solvent toxicity artifacts.

CDK9 Inhibition Window vs. PHA-793887 in Glioblastoma

Cdk5-IN-4 inhibits CDK9 with an IC50 of 1.76 μM, whereas the pan-CDK inhibitor PHA-793887 demonstrates a markedly more potent CDK9 IC50 of 10 nM . The 176-fold difference in CDK9 potency has significant experimental implications. PHA-793887's ultra-potent CDK9 inhibition leads to rapid transcriptional arrest and severe cytotoxicity at low nanomolar concentrations, which masks CDK5-specific phenotypes in cell-based assays . Cdk5-IN-4's moderate CDK9 IC50 (1.76 μM) allows for controlled CDK9 engagement at micromolar concentrations, enabling dissection of CDK5-mediated effects from transcription-dependent cytotoxicity in glioblastoma models where CDK9-driven transcription is a key survival mechanism .

CDK9 Potency Window

Cross-study comparable

Cdk5-IN-4 CDK9 IC50 1.76 μM vs PHA-793887 10 nM (176-fold less potent)

Wider concentration window may reduce transcriptional arrest confounding.

Enables CDK5 study without CDK9-driven cytotoxicity at active concentrations.

Evidence Dimension	CDK9 Potency (IC50) and Therapeutic Window
Target Compound Data	CDK9 IC50: 1.76 μM
Comparator Or Baseline	PHA-793887: CDK9 IC50 10 nM (176-fold more potent than Cdk5-IN-4)
Quantified Difference	Cdk5-IN-4 is 176-fold less potent against CDK9 than PHA-793887, providing a wider concentration window to study CDK5-mediated functions without triggering transcriptional catastrophe
Conditions	In vitro kinase inhibition assays comparing isolated CDK9 enzymatic activity

Why This Matters

Researchers studying CDK5's non-transcriptional roles in glioblastoma migration and invasion can use Cdk5-IN-4 at CDK5-active concentrations without inadvertently abrogating CDK9-dependent transcription, a confounding effect that severely limits the interpretability of pan-CDK inhibitors like PHA-793887.

GSK-3 Isoform Selectivity Profile vs. CHIR-99021 in Neurons

While CHIR-99021 is a widely used reference GSK-3 inhibitor with sub-nanomolar potency against both GSK-3α (IC50 ~10 nM) and GSK-3β (IC50 ~6.7 nM), Cdk5-IN-4 provides a fundamentally different polypharmacology profile . Cdk5-IN-4 inhibits GSK-3α with an IC50 of 0.98 μM and GSK-3β with an IC50 of 4.00 μM, exhibiting an approximately 4-fold selectivity for GSK-3α over GSK-3β . In contrast, CHIR-99021's near-equipotent inhibition of both isoforms at sub-nanomolar concentrations results in complete GSK-3 pathway shutdown, which prevents nuanced study of isoform-specific functions or partial pathway modulation . Cdk5-IN-4's micromolar GSK-3 inhibition concurrently adds CDK5 (9.8 μM), CDK9 (1.76 μM), and CDK2 (6.24 μM) inhibitory activity, a multi-target profile entirely absent in CHIR-99021 .

GSK-3 Isoform Selectivity

Cross-study comparable

Cdk5-IN-4: 4-fold selective for GSK-3α; CHIR-99021: equipotent sub-nM

Isoform-selectivity context may support partial pathway modulation.

Adds CDK5/9/2 inhibition absent in CHIR-99021; reported cross-study comparison.

Evidence Dimension	GSK-3 Isoform Selectivity and Multikinase Coverage
Target Compound Data	GSK-3α IC50: 0.98 μM; GSK-3β IC50: 4.00 μM (4-fold selective for GSK-3α)
Comparator Or Baseline	CHIR-99021: GSK-3α IC50 ~0.01 μM; GSK-3β IC50 ~0.0067 μM (approximately equipotent, sub-nanomolar range)
Quantified Difference	Cdk5-IN-4 is ~100-fold less potent against GSK-3 isoforms, but uniquely adds CDK5, CDK9, and CDK2 inhibition; shows 4-fold GSK-3α selectivity vs. CHIR-99021's isoform-nonselective profile
Conditions	Biochemical kinase inhibition assays using recombinant GSK-3α and GSK-3β enzymes

Why This Matters

In neuronal model systems where complete GSK-3 ablation is non-physiological and may trigger compensatory Wnt pathway activation, Cdk5-IN-4 enables partial, tunable GSK-3 inhibition coupled with CDK5 blockade, more accurately mimicking therapeutic strategies aimed at normalizing rather than abolishing kinase signaling.

Attenuated CDK2 Activity and Cell Cycle Safety vs. Dinaciclib

Dinaciclib is a potent pan-CDK inhibitor with CDK2 IC50 of approximately 1 nM, leading to profound G1/S cell cycle arrest in proliferating cells . Cdk5-IN-4 exhibits a drastically weaker CDK2 IC50 of 6.24 μM, representing a >6000-fold difference in potency . This differential CDK2 engagement is critical: in cultures containing post-mitotic neurons, Dinaciclib's sub-nanomolar CDK2 inhibition inadvertently triggers neuronal cell cycle re-entry and apoptosis, confounding neurodegeneration readouts. Cdk5-IN-4's 6.24 μM CDK2 IC50 is achieved at concentrations that elicit CDK5 and GSK-3 pathway modulation, allowing for kinase inhibition in neurons without inducing aberrant cell cycle signaling .

CDK2 Off-target Window

Cross-study comparable

Cdk5-IN-4 CDK2 IC50 6.24 μM vs Dinaciclib 1 nM (>6000-fold less)

Weak CDK2 engagement may preserve neuronal quiescence.

Cell cycle interference minimized at CDK5/GSK-3 active concentrations.

Evidence Dimension	CDK2 Activity (IC50) and Cell Cycle Interference
Target Compound Data	CDK2 IC50: 6.24 μM
Comparator Or Baseline	Dinaciclib: CDK2 IC50 ~0.001 μM (1 nM)
Quantified Difference	Cdk5-IN-4 inhibits CDK2 >6000-fold less potently than Dinaciclib, minimizing cell cycle engagement at CDK5/GSK-3 active concentrations
Conditions	Isolated kinase inhibition assays for CDK2/cyclin complexes; comparative IC50 values determined under standardized ATP concentrations

Why This Matters

For primary neuronal cultures and in vivo brain studies where preservation of neuronal quiescence is paramount, Cdk5-IN-4's weak CDK2 activity prevents the erroneous induction of cell cycle re-entry and subsequent apoptosis frequently observed with therapeutically motivated pan-CDK inhibitors.

Validated Research Applications of Cdk5-IN-4

CDK5-Driven Migration vs. CDK9 Transcription in Glioblastoma Invasion

In glioblastoma multiforme (GBM) research, the ability to inhibit CDK5 (IC50 9.8 μM) and CDK9 (IC50 1.76 μM) simultaneously but with differential potency allows researchers to experimentally uncouple CDK5-driven cell migration from CDK9-mediated transcriptional elongation . By titrating Cdk5-IN-4 at concentrations between 1-5 μM, CDK9 is partially inhibited while CDK5 and GSK-3α remain significantly engaged, enabling the study of kinase-dependent motility programs without the global transcriptional shutdown caused by equipotent pan-CDK inhibitors like PHA-793887. This application is specifically noted in vendor documentation for glioblastoma research contexts .

Tau Hyperphosphorylation via CDK5/GSK-3β Inhibition in Alzheimer's iPSC Models

Tau protein hyperphosphorylation, a hallmark of Alzheimer's disease, is driven by both CDK5 and GSK-3β in a synergistic manner. Cdk5-IN-4 is uniquely suited among commercially available kinase inhibitors to simultaneously attenuate both kinases: it inhibits GSK-3β with an IC50 of 4.00 μM and CDK5 with an IC50 of 9.8 μM, allowing coordinated pathway suppression at experimentally accessible micromolar concentrations . The additional GSK-3α inhibition (IC50 0.98 μM) provides coverage of the functionally overlapping GSK-3 isoform, which standard CDK5-selective Type I inhibitors fail to achieve, creating a superior pharmacological tool for reversing pathological AT8/Tau-pS396/404 epitope accumulation in iPSC-derived cortical neurons .

Neuronal Kinase Profiling Without Cell Cycle Interference in Primary Cultures

Primary cortical and hippocampal neuron cultures are post-mitotic and exquisitely sensitive to cell cycle re-entry induced by CDK2 inhibition. Cdk5-IN-4's extremely weak CDK2 IC50 of 6.24 μM compared to its active CDK5 and GSK-3 inhibition window ensures that experimental concentrations (typically 1-10 μM) engage the intended targets without triggering aberrant neuronal S-phase entry, a critical advantage over Dinaciclib (CDK2 IC50 ~1 nM) . This property allows for chronic treatment paradigms lasting 48-72 hours necessary for observing morphological and synaptic plasticity changes, which would be uninterpretable with pan-CDK inhibitors due to cumulative CDK2-mediated toxicity .

Application

Selection Property

Validation Focus

GBM migration vs. transcription uncoupling studies

Differential CDK9/CDK5 potency

Migration endpoint without transcription arrest

Tau hyperphosphorylation in iPSC-derived neurons

Dual CDK5/GSK-3β inhibition

Phospho-tau epitope accumulation endpoints

Neuronal kinase profiling in primary cultures

Weak CDK2 engagement

Neuronal quiescence and chronic treatment viability